3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one

• IUPAC Name: 3-[3-(4-methoxyphenoxy)propyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C17H17NO4/c1-20-13-7-9-14(10-8-13)21-12-4-11-18-15-5-2-3-6-16(15)22-17(18)19/h2-3,5-10H,4,11-12H2,1H3
• InChI Key: WEZNJWCSTQIALJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCN2C3=CC=CC=C3OC2=O
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• CAS No.: 609335-37-7

Description

3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one is a benzoxazolone derivative characterized by a benzooxazol-2-one core linked to a 4-methoxyphenoxy group via a three-carbon propyl chain. Benzoxazolones are heterocyclic compounds known for their diverse pharmacological activities, including enzyme inhibition (e.g., autotaxin, cyclooxygenase) and antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one typically involves the reaction of 4-methoxyphenol with 3-bromopropylamine to form an intermediate, which is then cyclized with 2-aminobenzoic acid under specific conditions. The reaction conditions often include the use of a solvent such as dichloromethane and a catalyst like copper to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the methoxy group, using reagents like sodium hydroxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of phenolic derivatives.

Scientific Research Applications

3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of 3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural and physicochemical differences between 3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one and its analogs:

Compound Name	Substituent	Molecular Formula	Molecular Weight	LogP<sup>a</sup>	H-Bond Acceptors	Rotatable Bonds
3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one (Target)	4-OCH3-phenoxypropyl	C17H17NO4<sup>b</sup>	~299.32	~3.2<sup>c</sup>	4	5
3-[3-(4-Methylphenoxy)-propyl]-1,3-benzoxazol-2(3H)-one	4-CH3-phenoxypropyl	C17H17NO3	283.32	3.7	3	5
3-[3-(3-Methylphenoxy)-propyl]-1,3-benzoxazol-2-one	3-CH3-phenoxypropyl	C17H17NO3	283.32	3.7	3	5
3-[3-(4-tert-Butylphenoxy)-propyl]-5-methyl-1,3-benzoxazol-2-one	4-C(CH3)3-phenoxypropyl	C22H27NO3	369.46	>4.5<sup>d</sup>	3	6
3-(2-Chloro-benzyl)-3H-benzooxazol-2-one	2-Cl-benzyl	C14H10ClNO2	259.69	2.8	3	2

^aPredicted using XLogP3 or analogous methods.
^bEstimated based on methyl-to-methoxy substitution.
^cMethoxy increases polarity, reducing LogP compared to methyl analogs.
^dtert-Butyl increases hydrophobicity.

Key Observations:

• Steric Hindrance: The tert-butyl group in introduces significant bulk, which may reduce metabolic clearance but limit binding to sterically sensitive enzyme pockets. Positional Isomerism: The 3-methylphenoxy analog shows reduced electronic effects compared to para-substituted derivatives, altering binding interactions.

Physicochemical and Pharmacokinetic Profiles

• Solubility : The methoxy group in the target compound likely improves solubility compared to methyl or tert-butyl analogs .
• Metabolic Stability : Flexible propyl linkers may increase susceptibility to oxidative metabolism compared to rigid benzyl groups .
• LogP and Permeability : The target’s predicted LogP (~3.2) suggests moderate cell membrane permeability, positioning it between polar (e.g., ) and highly hydrophobic (e.g., ) analogs.

Biological Activity

3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one is a compound that has garnered attention due to its potential biological activities, particularly in the fields of oncology and metabolic diseases. This article explores the synthesis, biological activities, and potential therapeutic applications of this compound, supported by data tables and relevant research findings.

Synthesis

The synthesis of 3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one typically involves multi-step organic reactions. The initial steps often include the reaction of 4-methoxyphenol with various reagents to introduce the benzooxazole moiety, followed by further modifications to enhance biological activity. The synthetic routes may vary, but key methods include:

• Nucleophilic Aromatic Substitution : This method is commonly used to attach the phenoxy group to the benzooxazole core.
• Reduction and Oxidation Reactions : These reactions are employed to modify functional groups for improved solubility and bioactivity.

Anticancer Activity

Research indicates that compounds similar to 3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one exhibit significant anticancer properties. Studies have shown that derivatives can inhibit cancer cell growth in vitro. For instance, a study screening various benzooxazole derivatives against HeLa cancer cell lines found that certain compounds produced dose-dependent inhibition with IC50 values ranging from 10.64 to 33.62 μM, comparable to established chemotherapeutics like Cisplatin .

Compound	IC50 (μM)	Comparison
Compound A	10.64	Comparable to Cisplatin
Compound B	33.62	Comparable to Cisplatin

Metabolic Effects

The compound has also been identified as a selective PPAR (Peroxisome Proliferator-Activated Receptor) activator. PPARs play crucial roles in regulating lipid metabolism and glucose homeostasis, making them potential targets for treating conditions such as hyperlipidemia and diabetes mellitus. In preclinical studies, derivatives of this compound showed promise in preventing metabolic disorders by modulating lipid profiles and reducing inflammation .

Case Studies

• Anticancer Efficacy : In a controlled study, a series of benzooxazole derivatives were synthesized and evaluated for their anticancer activity against various cell lines. The results indicated that modifications at the C5 position significantly enhanced cytotoxicity, suggesting that structure-activity relationships (SAR) are critical for optimizing therapeutic effects .
• Metabolic Regulation : Another study focused on the compound's ability to activate PPARs in diabetic models. The findings demonstrated that treatment with this compound led to improved insulin sensitivity and reduced markers of inflammation, indicating its potential utility in managing diabetes-related complications .

The biological activity of 3-[3-(4-Methoxy-phenoxy)-propyl]-3H-benzooxazol-2-one is thought to involve interactions with specific molecular targets:

• PPAR Activation : By activating PPARs, the compound may influence gene expression related to fatty acid oxidation and glucose metabolism.
• Inhibition of Cell Proliferation : The compound may induce apoptosis in cancer cells through mechanisms involving cell cycle arrest and modulation of apoptotic pathways.